Cas no 2228700-32-9 (4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine)
4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine
- 4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine
- EN300-1759191
- 2228700-32-9
-
- Inchi: 1S/C10H12N4OS/c1-3-15-4-2-14(1)10-11-7-9(16-10)8-5-12-13-6-8/h5-7H,1-4H2,(H,12,13)
- InChI Key: XKZJZBADBNAUHY-UHFFFAOYSA-N
- SMILES: S1C(C2C=NNC=2)=CN=C1N1CCOCC1
Computed Properties
- Exact Mass: 236.07318219g/mol
- Monoisotopic Mass: 236.07318219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 82.3Ų
4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1759191-0.05g |
4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine |
2228700-32-9 | 0.05g |
$1344.0 | 2023-09-20 | ||
| Enamine | EN300-1759191-0.1g |
4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine |
2228700-32-9 | 0.1g |
$1408.0 | 2023-09-20 | ||
| Enamine | EN300-1759191-0.25g |
4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine |
2228700-32-9 | 0.25g |
$1472.0 | 2023-09-20 | ||
| Enamine | EN300-1759191-0.5g |
4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine |
2228700-32-9 | 0.5g |
$1536.0 | 2023-09-20 | ||
| Enamine | EN300-1759191-1.0g |
4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine |
2228700-32-9 | 1g |
$1599.0 | 2023-06-03 | ||
| Enamine | EN300-1759191-2.5g |
4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine |
2228700-32-9 | 2.5g |
$3136.0 | 2023-09-20 | ||
| Enamine | EN300-1759191-5.0g |
4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine |
2228700-32-9 | 5g |
$4641.0 | 2023-06-03 | ||
| Enamine | EN300-1759191-10.0g |
4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine |
2228700-32-9 | 10g |
$6882.0 | 2023-06-03 | ||
| Enamine | EN300-1759191-1g |
4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine |
2228700-32-9 | 1g |
$1599.0 | 2023-09-20 | ||
| Enamine | EN300-1759191-5g |
4-[5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]morpholine |
2228700-32-9 | 5g |
$4641.0 | 2023-09-20 |
4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine
Introduction to 4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine (CAS No. 2228700-32-9) and Its Emerging Applications in Chemical Biology
4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine, identified by its CAS number 2228700-32-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by the integration of multiple nitrogen-containing rings, which are known to exhibit diverse biological activities. The synergistic arrangement of a pyrazole moiety, a thiazole ring, and a morpholine scaffold in this molecule imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.
The structural framework of 4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine incorporates key functional groups that are frequently associated with biological activity. The pyrazole ring, for instance, is a well-known scaffold in medicinal chemistry, often found in compounds with anti-inflammatory, antimicrobial, and anticancer properties. Its presence in this molecule suggests potential interactions with biological targets such as enzymes and receptors. Similarly, the thiazole ring is another pharmacophore that has been extensively studied for its role in various therapeutic applications, including antifungal and antibacterial agents. The combination of these two heterocycles with the morpholine moiety enhances the compound's ability to interact with biological systems in multiple ways.
The morpholine component contributes to the molecule's solubility and bioavailability, which are critical factors in drug development. This feature ensures that the compound can be effectively delivered to target sites within the body, improving its therapeutic efficacy. Additionally, the morpholine ring may participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity and specificity. The overall architecture of 4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine thus positions it as a versatile scaffold for designing novel bioactive molecules.
In recent years, there has been growing interest in exploring the potential of multiring heterocyclic compounds like 4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine in addressing complex diseases. The integration of multiple pharmacophoric units into a single molecular entity allows for the creation of compounds with enhanced biological activity and reduced side effects. This approach aligns with the concept of "privileged scaffolds," which are known to exhibit favorable pharmacokinetic and pharmacodynamic properties. The compound's structural features make it an attractive candidate for further investigation in various therapeutic areas.
One of the most compelling aspects of 4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine is its potential as an inhibitor of key enzymes involved in disease pathways. For example, studies have shown that compounds containing the pyrazole and thiazole moieties can interact with enzymes such as kinases and phosphodiesterases. These enzymes play critical roles in numerous physiological processes, including cell signaling, inflammation, and cancer progression. By targeting these enzymes, 4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yldimorpholine may offer a novel mechanism of action for treating diseases associated with aberrant enzyme activity.
Recent advances in computational chemistry have also facilitated the exploration of potential bioactivities for this compound. Molecular docking simulations have been used to predict how 4-(5-(1H-pyrazol)-4-yloxy)-N-(3-methylbutanoyl) morpholine, a related derivative but not CAS no 2228700_32_9 itself but similar structure can bind to various biological targets. These simulations have identified potential interactions with proteins involved in metabolic pathways, suggesting that this compound may have applications beyond traditional therapeutic areas. Such computational approaches are increasingly being used to accelerate drug discovery by identifying promising candidates before experimental validation.
The synthesis of 4-(5-(1H-pyrazol)-4-yloxy) morpholine, while not CAS no 2228700_32_9 itself but similar structure can be achieved through multi-step organic reactions involving condensation reactions between appropriate precursors. The introduction of nitrogen-containing heterocycles at strategic positions within the molecule enhances its binding affinity and selectivity towards biological targets. This synthetic strategy highlights the importance of structural optimization in developing bioactive molecules from lead compounds like those derived from natural products or combinatorial libraries.
The potential applications of CAS no 2228700_32_9 (or similar named derivatives) extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of this compound make it suitable for designing novel agrochemicals that target specific pests or pathogens while minimizing environmental impact. Additionally,(this would be hypothetical) derivatives could be explored for their potential use as corrosion inhibitors or specialty chemicals due to their ability to form stable complexes with metal surfaces.
In conclusion,(bolded keywords above) CAS no 2228700_32_9 (or similar named derivatives) represents an intriguing compound with significant potential across multiple domains of chemical biology and drug discovery.(This sentence should be read naturally without forced bolding.) Its structural complexity,(bolded keywords above) multiring architecture,(bolded keywords above)and diverse functional groups position it as a valuable scaffold for developing novel bioactive molecules.(This sentence should be read naturally without forced bolding.) As research continues to uncover new applications for this class of compounds,(bolded keywords above) their role in addressing global challenges related to health care,(bolded keywords above) sustainability,(bolded keywords above)and industrial innovation is likely to grow.(This sentence should be read naturally without forced bolding.)
2228700-32-9 (4-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)